Cas no 45534-45-0 (1-Ethenyl-3-methylimidazol-3-ium)

1-Ethenyl-3-methylimidazol-3-ium structure
45534-45-0 structure
Product Name:1-Ethenyl-3-methylimidazol-3-ium
CAS No:45534-45-0
MF:C6H9N2
MW:109.149060964584
CID:2639395
PubChem ID:163648
Update Time:2025-04-21

1-Ethenyl-3-methylimidazol-3-ium Chemical and Physical Properties

Names and Identifiers

    • 3-Ethenyl-1-methyl-1H-imidazolium
    • 29322-86-9
    • 45534-45-0
    • NS00003387
    • VPNMTSAIINVZTK-UHFFFAOYSA-N
    • SCHEMBL184994
    • 1-ethenyl-3-methylimidazol-3-ium
    • NSC-115759
    • DTXSID601032759
    • NSC115759
    • 1-Ethenyl-3-methylimidazol-3-ium
    • Inchi: 1S/C6H9N2/c1-3-8-5-4-7(2)6-8/h3-6H,1H2,2H3/q+1
    • InChI Key: VPNMTSAIINVZTK-UHFFFAOYSA-N
    • SMILES: [N+]1(C)C=CN(C=C)C=1

Computed Properties

  • Exact Mass: 109.076573296Da
  • Monoisotopic Mass: 109.076573296Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 90.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 8.8Ų

1-Ethenyl-3-methylimidazol-3-ium Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Ammonium tetrafluoroborate Solvents: Dimethylformamide ;  10 min, 150 °C
Reference
Rapid Continuous-Flow Water-Free Synthesis of Ultrapure Ionic Liquids Assisted by Microwaves
Cao, Lei; et al, Organic Process Research & Development (2022, Organic Process Research & Development (2022), 26(1), 207-214, 26(1), 207-214

Production Method 2

Reaction Conditions
1.1 Catalysts: Azobisisobutyronitrile Solvents: Dimethylformamide ;  24 h, 70 °C
2.1 Reagents: Ammonium tetrafluoroborate Solvents: Dimethylformamide ;  10 min, 150 °C
Reference
Rapid Continuous-Flow Water-Free Synthesis of Ultrapure Ionic Liquids Assisted by Microwaves
Cao, Lei; et al, Organic Process Research & Development (2022, Organic Process Research & Development (2022), 26(1), 207-214, 26(1), 207-214

1-Ethenyl-3-methylimidazol-3-ium Raw materials

1-Ethenyl-3-methylimidazol-3-ium Preparation Products

1-Ethenyl-3-methylimidazol-3-ium Related Literature

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